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Compound of Interest

Compound Name: 1-Methylguanine

Cat. No.: B1207432 Get Quote

An In-depth Technical Guide to 1-Methylguanine: Structure, Properties, and Biological

Significance

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-Methylguanine (1mG), a

naturally occurring modified purine base. It details its chemical structure, physicochemical

properties, biological roles, and relevant experimental methodologies. The information is

intended to support research and development activities in fields such as oncology, molecular

biology, and medicinal chemistry.

Introduction
1-Methylguanine (1mG) is a methylated derivative of the purine base guanine.[1] It is most

commonly known as a modified nucleobase found in various RNA molecules, particularly

transfer RNA (tRNA).[2][3] Beyond its role in RNA, 1mG is also significant as a form of DNA

damage, arising from the alkylation of guanine. Its presence and repair are critical aspects of

maintaining genomic integrity. Furthermore, elevated levels of 1-Methylguanine in

physiological fluids have been identified as potential biomarkers for certain types of cancer,

linking it to pathological states characterized by increased nucleic acid turnover or methylation.

[2][4][5]
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1-Methylguanine is structurally characterized by a methyl group attached to the nitrogen atom

at the first position (N1) of the guanine purine ring. This modification distinguishes it from other

methylated guanine isomers, such as 7-methylguanine and O6-methylguanine, each with

distinct chemical properties and biological implications.[6][7][8]

The definitive chemical identifiers and nomenclature for 1-Methylguanine are summarized in

the table below.

Table 1: Chemical Identifiers for 1-Methylguanine

Identifier Value Source(s)

IUPAC Name
2-amino-1-methyl-7H-purin-6-

one
[2][9]

CAS Number 938-85-2 [2][9][10][11]

PubChem CID 70315 [2][9]

Molecular Formula C₆H₇N₅O [2][9][10][11][12]

Canonical SMILES
CN1C(=O)C2=C(N=CN2)N=C

1N
[2][9]

InChI

InChI=1S/C6H7N5O/c1-11-

5(12)3-4(9-2-8-3)10-

6(11)7/h2H,1H3,(H2,7,10)

(H,8,9)

[2][9]

InChIKey
RFLVMTUMFYRZCB-

UHFFFAOYSA-N
[2][9]

Abbreviation 1mG [12]

Below is a diagram illustrating the chemical structure of 1-Methylguanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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